Cas no 2228212-58-4 (2-(2-bromopropyl)-5-methoxypyridine)

• Product Name: 2-(2-bromopropyl)-5-methoxypyridine
• CAS No: 2228212-58-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6448444
• PubChem ID: 165702194
• Update Time: 2025-10-28

2-(2-bromopropyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-5-methoxypyridine
• 2228212-58-4
• EN300-1910780

• Inchi： 1S/C9H12BrNO/c1-7(10)5-8-3-4-9(12-2)6-11-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： MQBAGDJYHJZNOQ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CN=1)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(2-bromopropyl)-5-methoxypyridine

Comprehensive Analysis of 2-(2-Bromopropyl)-5-Methoxypyridine (CAS No. 2228212-58-4) and Its Applications in Modern Chemistry

The compound 2-(2-bromopropyl)-5-methoxypyridine (CAS No. 2228212-58-4) is a versatile brominated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a methoxy group at the 5-position and a bromopropyl side chain, this compound serves as a critical intermediate in the synthesis of complex organic molecules. Its CAS number 2228212-58-4 is frequently searched in chemical databases, reflecting its growing importance in drug discovery and material science.

In recent years, the demand for functionalized pyridine derivatives like 2-(2-bromopropyl)-5-methoxypyridine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its bromine substituent, which facilitates further cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This aligns with the current trend of green chemistry, where efficient synthetic routes are prioritized to minimize waste. The compound's methoxy group also enhances solubility, making it valuable for drug formulation studies.

From an SEO perspective, queries like "synthesis of 2-(2-bromopropyl)-5-methoxypyridine" or "CAS 2228212-58-4 applications" are trending in academic and industrial circles. These searches often relate to optimizing heterocyclic compound synthesis or exploring structure-activity relationships (SAR). Notably, the compound's potential in central nervous system (CNS) drug development has been a hotspot, as pyridine scaffolds are prevalent in neuroactive pharmaceuticals.

The stability of 2-(2-bromopropyl)-5-methoxypyridine under various conditions makes it suitable for high-throughput screening assays. Its molecular weight (244.11 g/mol) and lipophilicity (LogP ~2.5) are frequently analyzed parameters, as they influence bioavailability in medicinal chemistry projects. Laboratories often pair this compound with Pd-catalyzed reactions to construct more complex architectures, a method widely discussed in peer-reviewed journals.

Emerging applications include its use in fluorescent probes and metal-organic frameworks (MOFs), where the pyridine moiety acts as a coordination site. This versatility addresses the increasing demand for multifunctional building blocks in materials science. Furthermore, its regioselective reactivity is exploited in cascade reactions, a topic gaining traction in synthetic methodology papers.

In conclusion, 2-(2-bromopropyl)-5-methoxypyridine (CAS No. 2228212-58-4) exemplifies how tailor-made intermediates accelerate innovation across disciplines. Its alignment with trends like fragment-based drug design and catalysis research ensures continued relevance. As analytical techniques like LC-MS and NMR improve, so does our understanding of this compound's full potential.